2,3,4,5-tetrafluoro-N-[1-(1,2,4-oxadiazol-3-yl)ethyl]benzamide

• IUPAC Name: 2,3,4,5-tetrafluoro-N-[1-(1,2,4-oxadiazol-3-yl)ethyl]benzamide
• InChI: InChI=1S/C11H7F4N3O2/c1-4(10-16-3-20-18-10)17-11(19)5-2-6(12)8(14)9(15)7(5)13/h2-4H,1H3,(H,17,19)
• InChI Key: TWLXFMCCDPKBDF-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NOC=N1)NC(=O)C2=CC(=C(C(=C2F)F)F)F
• Molecular Formula: C11H7F4N3O2
• Molecular Weight: 289.19 g/mol

Description

2,3,4,5-tetrafluoro-N-[1-(1,2,4-oxadiazol-3-yl)ethyl]benzamide, commonly known as TFB, is a chemical compound that has gained significant attention in scientific research due to its potential biological and pharmacological properties. TFB is a fluorinated benzamide derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of TFB is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. TFB has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. TFB has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and cell survival.
Biochemical and Physiological Effects:
TFB has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis, and the modulation of immune responses. TFB has also been shown to reduce the production of reactive oxygen species (ROS) and nitric oxide (NO), which are involved in inflammation and oxidative stress.

Advantages and Limitations for Lab Experiments

TFB has several advantages for lab experiments, including its high solubility in water and organic solvents, as well as its stability under various conditions. However, TFB has some limitations, including its relatively low yield and the need for specialized equipment and expertise for its synthesis.

Future Directions

There are several future directions for research on TFB, including the investigation of its potential as a therapeutic agent for cancer and inflammatory diseases. Further studies are needed to elucidate the mechanism of action of TFB and to identify its molecular targets. Additionally, the development of new synthesis methods for TFB could improve its yield and reduce its cost. Finally, the evaluation of the safety and toxicity of TFB in animal models and humans is necessary for its potential use as a therapeutic agent.
Conclusion:
In conclusion, TFB is a promising chemical compound that has potential biological and pharmacological properties. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been discussed in this paper. Further studies are needed to fully understand the potential of TFB as a therapeutic agent for cancer and inflammatory diseases.

Synthesis Methods

TFB can be synthesized using various methods, including the reaction of 2,3,4,5-tetrafluorobenzoic acid with ethylenediamine and 1,2,4-oxadiazole-3-carboxylic acid in the presence of a coupling agent. Another method involves the reaction of 2,3,4,5-tetrafluorobenzoyl chloride with 1-(1,2,4-oxadiazol-3-yl)ethanone in the presence of a base. The yield of TFB using these methods ranges from 60-90%.

Scientific Research Applications

TFB has been studied for its potential biological and pharmacological properties, including its antitumor, anti-inflammatory, and analgesic effects. TFB has been shown to inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer cells. TFB has also been shown to reduce inflammation and pain in animal models of inflammation and neuropathic pain.